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Compound of Interest

Compound Name:
n'-Benzoyl-2-

chlorobenzohydrazide

Cat. No.: B11969900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of n'-Benzoyl-2-
chlorobenzohydrazide, a chemical compound of interest in synthetic and medicinal chemistry.

This document consolidates available data on its chemical properties, synthesis, and potential

biological relevance, presented in a format tailored for scientific professionals.

Chemical Identity and Properties
n'-Benzoyl-2-chlorobenzohydrazide is identified by the CAS Number 732-21-8.[1][2] Its

molecular and physical properties are summarized in the table below.

Table 1: Chemical and Physical Properties of n'-Benzoyl-2-chlorobenzohydrazide[1]
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Property Value

Molecular Formula C₁₄H₁₁ClN₂O₂

Molecular Weight 274.70 g/mol

Density 1.308 g/cm³

Boiling Point 523.7°C at 760 mmHg

Flash Point 270.5°C

Exact Mass 274.05100

LogP 3.19660

Index of Refraction 1.615

Synthesis of n'-Benzoyl-2-chlorobenzohydrazide
The synthesis of n'-Benzoyl-2-chlorobenzohydrazide typically proceeds through the

acylation of a hydrazide. The logical workflow for its preparation involves the reaction between

benzohydrazide and 2-chlorobenzoyl chloride.

General Synthesis Workflow
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A diagram illustrating the synthetic pathway to n'-Benzoyl-2-chlorobenzohydrazide.

Experimental Protocol (Proposed)
While a specific, detailed experimental protocol for n'-Benzoyl-2-chlorobenzohydrazide is not

readily available in the cited literature, a general procedure can be inferred from the synthesis

of similar acylhydrazides. The following is a proposed methodology based on standard organic

chemistry practices.

Materials:

Benzohydrazide (CAS: 613-94-5)[1]

2-Chlorobenzoyl chloride (CAS: 609-65-4)

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Tertiary amine base (e.g., Triethylamine, Pyridine)

Procedure:
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Preparation: A solution of benzohydrazide is prepared in an anhydrous aprotic solvent in a

round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g.,

nitrogen or argon). A tertiary amine base is added to the solution to act as an acid scavenger.

Reaction: The flask is cooled in an ice bath (0°C). A solution of 2-chlorobenzoyl chloride in

the same anhydrous solvent is added dropwise to the cooled benzohydrazide solution with

vigorous stirring.

Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the

starting materials are consumed.

Work-up: Upon completion, the reaction mixture is quenched with water. The organic layer is

separated, washed sequentially with a dilute acid solution (e.g., 1M HCl), a saturated sodium

bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by

recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column

chromatography to yield pure n'-Benzoyl-2-chlorobenzohydrazide.

Biological Activity and Potential Applications
Direct experimental data on the biological activity of n'-Benzoyl-2-chlorobenzohydrazide is

limited in the public domain. However, the broader class of hydrazide and benzamide

derivatives has been the subject of significant research, revealing a wide range of

pharmacological activities.

Antimicrobial and Anti-inflammatory Potential: Compounds structurally related to n'-Benzoyl-
2-chlorobenzohydrazide, such as other benzoylhydrazide derivatives, have been

investigated for their antimicrobial and anti-inflammatory properties.[3] For instance, certain

amino acid-(N'-benzoyl) hydrazide derivatives have demonstrated antimicrobial activity

comparable to ampicillin against S. aureus and E. coli.[4]

Antiprotozoal Activity: A series of N-benzoyl-2-hydroxybenzamides have been evaluated for

their activity against various protozoan parasites, including P. falciparum, the causative agent

of malaria.[5]
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Enzyme Inhibition: The hydrazide functional group is a key structural motif in many enzyme

inhibitors. It is plausible that n'-Benzoyl-2-chlorobenzohydrazide could be investigated for

similar activities.

It is important to note that these findings on related compounds do not directly represent the

activity of n'-Benzoyl-2-chlorobenzohydrazide. They do, however, provide a strong rationale

for its inclusion in screening libraries for drug discovery and development, particularly in the

areas of infectious diseases and inflammation. Further research is necessary to elucidate the

specific biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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